Cas no 58981-35-4 (2-(4-Methylthiazol-5-yl)ethanamine)

• Product Name: 2-(4-Methylthiazol-5-yl)ethanamine
• CAS No: 58981-35-4
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD18071277
• CID: 840332
• PubChem ID: 205404
• Update Time: 2025-11-02

2-(4-Methylthiazol-5-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methylthiazol-5-yl)ethanamine
• [2-(4-Methyl-1,3-thiazol-5-yl)ethyl]amine dihydrochloride
• 2-(4-methyl-1,3-thiazol-5-yl)ethanamine
• 2-(4-Methylthiazol-5-yl)ethylamine
• 4-methyl-5-Thiazoleethanamine
• 2-(4-Methylthiazol-5-yl)ethylamine oxalic acid
• 5-<2-Amino-ethyl>-4-methyl-thiazol
• MFCD08060722
• 2-(4-Methyl-5-thiazolyl)ethanamine
• 2-(4-methylthiazol-5-yl)ethan-1-amine
• AS-55197
• BDBM50421968
• CS-0207366
• 58981-35-4
• EN300-244083
• DB-072547
• 2-(4-methyl-1,3-thiazol-5-yl)ethanamine dihydrochloride
• Y11107
• DTXSID70276836
• SY204766
• DB-301881
• ALBB-015196
• AB43197
• 4-methyl-5-(2'-aminoethyl)-thiazole
• 2-(4-methyl-1,3-thiazol-5-yl)ethylamine
• Z945840330
• 2-(4-METHYL-1,3-THIAZOL-5-YL)ETHAN-1-AMINE
• 2-(4-METHYL-THIAZOL-5-YL)-ETHYLAMINE
• CHEMBL1190174
• AKOS005174994
• CHEMBL540311
• J-506079
• SCHEMBL3091821
• 2-(4-Methyl-1,3-thiazol-5-yl)ethan-1-amine; 2-(4-Methyl-1,3-thiazol-5-yl)ethanamine; VUF 8952;

• MDL： MFCD18071277
• Inchi： 1S/C6H10N2S/c1-5-6(2-3-7)9-4-8-5/h4H,2-3,7H2,1H3
• InChI Key： TVAQJFUNSFVSGP-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CCN

Computed Properties

• Exact Mass: 142.05600
• Monoisotopic Mass: 142.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.2A^2

Experimental Properties

• Density: 1.138
• Boiling Point: 244.8°C at 760 mmHg
• Flash Point: 101.9°C
• Refractive Index: 1.564
• PSA: 67.15000
• LogP: 1.65300

2-(4-Methylthiazol-5-yl)ethanamine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(4-Methylthiazol-5-yl)ethanamine

Comprehensive Guide to 2-(4-Methylthiazol-5-yl)ethanamine (CAS No. 58981-35-4): Properties, Applications, and Market Insights

2-(4-Methylthiazol-5-yl)ethanamine (CAS No. 58981-35-4) is a specialized organic compound featuring a thiazole ring with a methyl substitution and an ethanamine side chain. This unique structure makes it a valuable intermediate in pharmaceutical research, agrochemical development, and material science. The compound's molecular formula is C₆H₁₀N₂S, and it is often sought after for its role in synthesizing bioactive molecules.

The growing interest in heterocyclic compounds like 2-(4-Methylthiazol-5-yl)ethanamine stems from their versatility in drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors and antimicrobial agents, aligning with the global demand for novel therapeutics. Its thiazole core is particularly significant, as this moiety is prevalent in FDA-approved drugs for conditions ranging from diabetes to cancer.

In agrochemical applications, 58981-35-4 serves as a precursor for crop protection agents. With the agriculture sector focusing on sustainable pest management, derivatives of this compound are being evaluated for their environmental compatibility and efficacy against resistant pathogens. This aligns with trending searches for "green chemistry in agriculture" and "low-toxicity pesticides."

The compound's physicochemical properties include a moderate water solubility and stability under ambient conditions, making it suitable for diverse laboratory and industrial processes. Analytical techniques like HPLC and NMR are commonly employed for its characterization, addressing frequent queries about "purity analysis of thiazole derivatives."

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In material science, the electron-rich thiazole ring of 2-(4-Methylthiazol-5-yl)ethanamine contributes to developments in organic semiconductors and photovoltaic materials. Such applications resonate with searches for "sustainable energy materials," linking traditional chemistry to cutting-edge renewable energy solutions.

Quality control protocols for 58981-35-4 typically involve chromatographic purity assessments and residual solvent analysis, topics frequently queried by quality assurance professionals. Regulatory compliance documentation, including REACH and MSDS data, is another critical area covered in supplier communications.

Future research directions may explore the compound's utility in bioconjugation chemistry for antibody-drug conjugates (ADCs), a hot topic in oncology research. This positions 2-(4-Methylthiazol-5-yl)ethanamine as a compound bridging small-molecule and biologics therapeutics—an area generating substantial search traffic.